Cas no 2229319-41-7 (2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine
• CAS No: 2229319-41-7
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 6448680
• PubChem ID: 165677490
• Update Time: 2025-05-24

2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine
• EN300-1960728
• 2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclobutyl}ethan-1-amine
• 2229319-41-7

• Inchi： 1S/C13H15F4N/c14-11-7-9(6-10(8-11)13(15,16)17)12(4-5-18)2-1-3-12/h6-8H,1-5,18H2
• InChI Key： RFEKETDMEPQHSX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclobutyl}ethan-1-amine

2-{1-[3-Fluoro-5-(Trifluoromethyl)Phenyl]Cyclobutyl}Ethan-1-Amine

2-{1-[3-Fluoro-5-(Trifluoromethyl)Phenyl]Cyclobutyl}Ethan-1-Amine (CAS No. 2229319-41-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a cyclobutane ring fused with a substituted phenyl group and an ethanamine moiety. The presence of fluorine atoms and trifluoromethyl groups introduces intriguing electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-{1-[3-Fluoro-5-(Trifluoromethyl)Phenyl]Cyclobutyl}Ethan-1-Amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of fluorine atoms and the trifluoromethyl group is achieved through electrophilic aromatic substitution or other advanced methodologies. The cyclobutane ring is then formed via a carefully controlled cycloaddition reaction, ensuring the correct stereochemistry and regioselectivity. Finally, the ethanamine group is introduced through nucleophilic substitution or reductive amination, completing the synthesis.

Recent studies have highlighted the potential of 2-{1-[3-Fluoro-5-(Trifluoromethyl)Phenyl]Cyclobutyl}Ethan-1-Amine as a promising candidate in drug discovery. Its ability to modulate specific biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, has been extensively investigated. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a potential lead molecule for anticancer therapies.

In addition to its medicinal applications, 2-{1-[3-Fluoro-5-(Trifluoromethyl)Phenyl]Cyclobutyl}Ethan-1-Amine has also been explored in materials science for its unique electronic properties. The fluorinated substituents contribute to high thermal stability and low dielectric constants, which are desirable traits for advanced materials used in electronics and optoelectronics.

The structural complexity of this compound presents both challenges and opportunities for further research. Efforts are currently underway to optimize its pharmacokinetic properties, such as improving bioavailability and reducing toxicity, to enhance its suitability as a therapeutic agent. Furthermore, computational studies are being conducted to predict its binding affinities to various biological targets, providing valuable insights into its mechanism of action.

In conclusion, 2-{1-[3-Fluoro-5-(Trifluoromethyl)Phenyl]Cyclobutyl}Ethan-1-Amine (CAS No. 2229319-41-7) stands out as a versatile compound with immense potential across multiple scientific domains. Its intricate structure and unique chemical properties continue to drive innovative research, paving the way for groundbreaking applications in medicine and materials science.